(S)-Fexofenadine
(S)-Fexofenadine
Brand Name:
Vulcanchem
CAS No.:
139965-11-0
VCID:
VC0018666
InChI:
InChI=1S/C32H39NO4/c1-31(2,30(35)36)25-17-15-24(16-18-25)29(34)14-9-21-33-22-19-28(20-23-33)32(37,26-10-5-3-6-11-26)27-12-7-4-8-13-27/h3-8,10-13,15-18,28-29,34,37H,9,14,19-23H2,1-2H3,(H,35,36)/t29-/m0/s1
SMILES:
CC(C)(C1=CC=C(C=C1)C(CCCN2CCC(CC2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O)O)C(=O)O
Molecular Formula:
C32H39NO4
Molecular Weight:
501.7 g/mol
(S)-Fexofenadine
CAS No.: 139965-11-0
Reference Standards
VCID: VC0018666
Molecular Formula: C32H39NO4
Molecular Weight: 501.7 g/mol
| CAS No. | 139965-11-0 |
|---|---|
| Product Name | (S)-Fexofenadine |
| Molecular Formula | C32H39NO4 |
| Molecular Weight | 501.7 g/mol |
| IUPAC Name | 2-[4-[(1S)-1-hydroxy-4-[4-[hydroxy(diphenyl)methyl]piperidin-1-yl]butyl]phenyl]-2-methylpropanoic acid |
| Standard InChI | InChI=1S/C32H39NO4/c1-31(2,30(35)36)25-17-15-24(16-18-25)29(34)14-9-21-33-22-19-28(20-23-33)32(37,26-10-5-3-6-11-26)27-12-7-4-8-13-27/h3-8,10-13,15-18,28-29,34,37H,9,14,19-23H2,1-2H3,(H,35,36)/t29-/m0/s1 |
| Standard InChIKey | RWTNPBWLLIMQHL-LJAQVGFWSA-N |
| Isomeric SMILES | CC(C)(C1=CC=C(C=C1)[C@H](CCCN2CCC(CC2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O)O)C(=O)O |
| SMILES | CC(C)(C1=CC=C(C=C1)C(CCCN2CCC(CC2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O)O)C(=O)O |
| Canonical SMILES | CC(C)(C1=CC=C(C=C1)C(CCCN2CCC(CC2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O)O)C(=O)O |
| Synonyms | 4-[(1S)-1-Hydroxy-4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]butyl]-α,α-dimethyl-benzeneacetic Acid; S-Carboxyterfenadine; S-Terfenadinecarboxylate; |
| PubChem Compound | 6603853 |
| Last Modified | Nov 11 2021 |
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